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Compound of Interest

Compound Name: Ys-II

Cat. No.: B1248188

Get Quote

Application Notes and Protocols for Ys-II
For Research Use Only. Not for use in diagnostic procedures.

Product Description
Ys-II is a potent and selective small molecule inhibitor of the Y-Kinase 2 (YK-2) signaling

pathway, a critical cascade implicated in various oncogenic processes. Provided as a

lyophilized white solid, Ys-II is intended for in vitro research and preclinical drug development

studies. Its molecular formula is C₂₉H₃₂ClNO₁₁, with a molecular weight of 606.02 g/mol . Due

to its photosensitive and hygroscopic nature, proper handling and storage are critical to ensure

compound integrity and experimental reproducibility.

Storage and Stability
Proper storage of Ys-II is essential to maintain its chemical integrity and biological activity. The

compound is sensitive to light, moisture, and temperature fluctuations.

2.1 Recommended Storage Conditions Upon receipt, Ys-II should be stored in a tightly sealed

container in a cool, dry place away from direct sunlight. For long-term stability, storage at -20°C

is highly recommended. The use of a desiccator will further protect the compound from

moisture.
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2.2 Stability Data The stability of Ys-II has been evaluated under various storage conditions.

The following table summarizes the degradation of the compound over a 6-month period. For

long-term storage, always opt for -20°C to maintain compound stability.[1]

Storage Condition Container Atmosphere
Degradation after 6
Months

-20°C Amber Vial, Sealed Desiccated < 1%

4°C Amber Vial, Sealed Desiccated 2-4%

25°C (Room Temp) Amber Vial, Sealed Ambient 10-15%

25°C (Room Temp) Clear Vial, Sealed Ambient
> 30% (exposed to

light)

Reconstitution and Handling
3.1 Safety Precautions Standard laboratory safety protocols should be followed when handling

Ys-II. This includes wearing personal protective equipment (PPE) such as safety goggles,

gloves, and a lab coat.[2][3] Ensure good ventilation at the workplace. Avoid inhalation of dust

and direct contact with skin and eyes.[3]

3.2 Reconstitution Protocol For most cell-based assays, Ys-II can be reconstituted in sterile,

anhydrous dimethyl sulfoxide (DMSO).

Allow the vial of Ys-II to equilibrate to room temperature for 15-20 minutes before opening to

minimize moisture condensation.

Aseptically add the appropriate volume of anhydrous DMSO to the vial to create a stock

solution (e.g., 10 mM).

Gently vortex or sonicate the vial for 1-2 minutes until the compound is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in light-protecting tubes to avoid

repeated freeze-thaw cycles.
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Store the stock solution aliquots at -20°C. When stored properly, the DMSO stock solution is

stable for up to 3 months.

Experimental Protocols
4.1 Protocol: In Vitro YK-2 Kinase Inhibition Assay This protocol outlines a general procedure to

determine the half-maximal inhibitory concentration (IC₅₀) of Ys-II against the YK-2 enzyme.

Prepare Ys-II Dilutions:

Thaw an aliquot of the 10 mM Ys-II stock solution.

Perform a serial dilution of the stock solution in an appropriate assay buffer to achieve final

concentrations ranging from 1 nM to 100 µM.

Kinase Reaction:

In a 96-well plate, add 10 µL of each Ys-II dilution.

Add 20 µL of a solution containing the recombinant YK-2 enzyme and its specific substrate

peptide.

Initiate the kinase reaction by adding 20 µL of a solution containing ATP.

Incubate the plate at 30°C for 60 minutes.

Detection:

Stop the reaction and quantify the amount of phosphorylated substrate using a suitable

detection method (e.g., luminescence-based ATP detection).

Data Analysis:

Plot the percentage of kinase activity against the logarithm of the Ys-II concentration.

Calculate the IC₅₀ value by fitting the data to a four-parameter logistic curve.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1248188/docs?utm_src=pdf-body#practical-guide-to-ys-ii-handling-and-storage
https://www.benchchem.com/product/b1248188/docs?utm_src=pdf-body#practical-guide-to-ys-ii-handling-and-storage
https://www.benchchem.com/product/b1248188/docs?utm_src=pdf-body#practical-guide-to-ys-ii-handling-and-storage
https://www.benchchem.com/product/b1248188/docs?utm_src=pdf-body#practical-guide-to-ys-ii-handling-and-storage
https://www.benchchem.com/product/b1248188/docs?utm_src=pdf-body#practical-guide-to-ys-ii-handling-and-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248188?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5.1 Ys-II Handling and Preparation Workflow The following diagram illustrates the

recommended workflow for the handling and preparation of Ys-II for experimental use.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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